Cas no 1396964-70-7 (2-(benzylamino)-3-methylbutanoic acid hydrochloride)

• Product Name: 2-(benzylamino)-3-methylbutanoic acid hydrochloride
• CAS No: 1396964-70-7
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 4596939
• Update Time: 2025-09-27

2-(benzylamino)-3-methylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-3-methylbutanoic acid hydrochloride

• Inchi： 1S/C12H17NO2.ClH/c1-9(2)11(12(14)15)13-8-10-6-4-3-5-7-10;/h3-7,9,11,13H,8H2,1-2H3,(H,14,15);1H
• SMILES： C(C1C=CC=CC=1)NC(C(=O)O)C(C)C.Cl

Additional information on 2-(benzylamino)-3-methylbutanoic acid hydrochloride

Introduction to 2-(benzylamino)-3-methylbutanoic acid hydrochloride (CAS No. 1396964-70-7)

2-(benzylamino)-3-methylbutanoic acid hydrochloride, identified by its CAS number 1396964-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense study in medicinal chemistry. Its unique structural features, comprising a benzylamino group and a hydrochloride salt form, contribute to its potential applications in drug discovery and therapeutic interventions.

The molecular structure of 2-(benzylamino)-3-methylbutanoic acid hydrochloride consists of a butanoic acid backbone with modifications at the alpha and beta positions. The presence of the benzylamino moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, enhancing its solubility and bioavailability. The hydrochloride salt form further improves its stability and bioavailability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The structural framework of 2-(benzylamino)-3-methylbutanoic acid hydrochloride suggests potential interactions with various targets, including enzymes and receptors involved in these pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and proteases, which are key players in cellular signaling cascades.

One of the most compelling aspects of 2-(benzylamino)-3-methylbutanoic acid hydrochloride is its potential as a scaffold for drug design. The benzylamino group provides a versatile handle for further chemical modifications, allowing researchers to fine-tune its pharmacological properties. For instance, derivatives of this compound could be designed to enhance specific binding interactions or to improve metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(benzylamino)-3-methylbutanoic acid hydrochloride for biological activity. Molecular docking studies have been employed to predict potential binding modes of this compound with target proteins. These studies have revealed promising interactions with enzymes such as Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are implicated in various inflammatory and autoimmune diseases.

The pharmacokinetic profile of 2-(benzylamino)-3-methylbutanoic acid hydrochloride is another critical factor that influences its therapeutic potential. Initial pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and reasonable bioavailability following oral administration. These properties make it suitable for further development into an oral therapeutic agent. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In the context of drug discovery, the synthesis of 2-(benzylamino)-3-methylbutanoic acid hydrochloride has been optimized to ensure high yield and purity. Multi-step synthetic routes have been developed that leverage readily available starting materials and standard coupling reactions. These synthetic strategies are scalable and amenable to industrial production, which is essential for advancing this compound into clinical trials.

The potential therapeutic applications of 2-(benzylamino)-3-methylbutanoic acid hydrochloride are broad-ranging. In addition to its anti-inflammatory properties, this compound may also exhibit neuroprotective effects. Studies have shown that analogs with similar structural features can modulate neurotransmitter release and protect against oxidative stress-induced neuronal damage. Further investigation into these mechanisms could uncover new treatment strategies for neurodegenerative diseases.

Another area of interest is the role of 2-(benzylamino)-3-methylbutanoic acid hydrochloride in metabolic regulation. Emerging evidence suggests that certain amino acids and their derivatives can influence metabolic pathways by interacting with transcription factors and coactivators. This compound may have potential applications in managing metabolic disorders such as type 2 diabetes by modulating insulin sensitivity and glucose homeostasis.

The safety profile of 2-(benzylamino)-3-methylbutanoic acid hydrochloride is under active evaluation through preclinical toxicology studies. Initial toxicity assessments have revealed no significant adverse effects at moderate doses, suggesting good safety margins for further development. However, comprehensive toxicological profiling is necessary to ensure its safety for human use.

In conclusion, 2-(benzylamino)-3-methylbutanoic acid hydrochloride (CAS No. 1396964-70-7) represents a promising candidate for therapeutic intervention in multiple disease areas. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive target for further research. As computational methods and synthetic chemistry continue to advance, the development of novel derivatives based on this scaffold holds great promise for addressing unmet medical needs.